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Compound of Interest

Compound Name: 2-(Pyrrolidin-2-yl)propan-2-ol
CAS No.: 214626-52-5
Cat. No.: B3349333
Get Quote
. J

Executive Summary

2-(Pyrrolidin-2-yl)propan-2-ol (also known as

-dimethyl-2-pyrrolidinemethanol) is a chiral amino alcohol frequently used as a ligand or
auxiliary in asymmetric synthesis. Its disposal requires strict adherence to protocols governing
organic bases and flammable liquids.

Critical Action Items:
e DO NOT dispose of down the drain. This compound is harmful to aquatic life and alkaline.

« SEGREGATE from strong acids and oxidizing agents immediately to prevent exothermic
reactions.

o CLASSIFY as a Flammable Organic Solvent waste (RCRA D001) unless analytical data
proves the flash point is
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e INCINERATE via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification

Accurate identification is the first step in compliant disposal. This compound exists in

enantiomeric forms (commonly S- or R-), but disposal protocols remain identical for both

stereoisomers.

Table 1: Physicochemical Properties & Regulatory

Data[1][2]

Property

Specification

Chemical Name

2-(Pyrrolidin-2-yl)propan-2-ol

ngcontent-ng-c3230145110="" _nghost-ng-

€c1768664871="" class="inline ng-star-inserted">

Synonyms
-Dimethyl-2-pyrrolidinemethanol; 2-(2-
Pyrrolidinyl)-2-propanol

CAS Number 214626-52-5 (General); 92053-25-3 (S-isomer)

Molecular Formula

Physical State

Viscous liquid or low-melting solid (MP

)
Acidity/Basicity Basic (Secondary amine)

Data limit; Treat as Flammable (
Flash Point

) for safety margins.[1][2][3]

D001 (Ignitable) - Default classification absent
RCRA Code

testing

Hazard Assessment[1][6][7]
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o Corrosivity/Irritation: Causes serious eye damage (H318) and skin irritation (H315).[4] The
amine functionality generates a high pH in aqueous solution, capable of causing chemical
burns to mucous membranes.

o Reactivity: As a secondary amine, it reacts exothermically with strong acids and acid
chlorides. It is incompatible with strong oxidizers (e.g., permanganates, peroxides).

o Flammability: While higher molecular weight amines often have higher flash points, the
"propan-2-ol" moiety suggests volatility. Standard protocol dictates handling as a flammable
liquid.[3]

Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA (RCRA) regulations and minimizes laboratory risk.

Phase 1: Waste Stream Characterization

Before disposal, determine the matrix of the waste.
e Pure Substance: Expired or unused reagents.

e Reaction Mixture: Mixed with solvents (e.g., DCM, THF) or reagents.

Phase 2: Segregation (Critical)

WARNING: Failure to segregate is the leading cause of waste container pressurization and
rupture.

« |solate from Acids: Never pour this amine into a waste container designated for "Acidic
Organic Waste" or "Aqueous Acid." The neutralization reaction generates heat and can boil
off volatile solvents.

« |solate from Oxidizers: Keep away from nitric acid, chromic acid, or peroxides.

Phase 3: Containerization & Labeling

o Select Container: Use a high-density polyethylene (HDPE) or glass container. Ensure the
cap has a chemically resistant liner (e.g., PTFE).
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o Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

o Constituents: Write "2-(Pyrrolidin-2-yl)propan-2-ol" (do not use abbreviations like

“ligand").
o Hazard Checkboxes: Check "Flammable" and "Irritant/Corrosive" (due to basicity).

o pH Note: Mark as "Basic/Alkaline" (

Phase 4: Final Disposal

Transfer the sealed, labeled container to your facility's Environmental Health & Safety (EHS)
department. The ultimate disposal method is high-temperature incineration with a scrubber

system to manage nitrogen oxide (

) emissions.

Waste Stream Decision Logic

Use the following decision tree to determine the correct waste stream for your specific situation.
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Start: Waste ldentification

Is the waste pure
2-(Pyrrolidin-2-yl)propan-2-ol?

Is it mixed with
other chemicals?

Does the mixture

contain Strong Acids?

lYes

CAUTION: Neutralize carefully Does the mixture
before combining contain Oxidizers?

Does the mixture contain DO NOT MIX.
Halogenated Solvents (DCM, Chloroform)? Use separate 'Oxidizer' stream.

Stream B: Stream A:
Halogenated Organic Solvents Non-Halogenated Organic Solvents
(Basic) (Basic/Flammable)

Click to download full resolution via product page

Figure 1: Decision logic for segregating pyrrolidine-based waste streams to prevent
incompatibility incidents.

Spill Response Procedures
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In the event of a spill in the laboratory:

Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If the spill is large (

) and outside a fume hood, use a respirator with organic vapor cartridges.

Containment:

o Do NOT use paper towels (fire hazard with flammable liquids).

o Use an inert absorbent material such as vermiculite, sand, or a commercial solvent spill
pad.

Cleanup:
o Scoop the absorbed material into a wide-mouth jar or heavy-duty waste bag.
o Label as "Debris from Chemical Spill: 2-(Pyrrolidin-2-yl)propan-2-ol".

o Clean the surface with a mild detergent and water; collect this rinse water as hazardous
waste.

References

e PubChem. (n.d.).[4][5] 2-(Pyrrolidin-2-yl)propan-2-ol Compound Summary. National Library
of Medicine. Retrieved October 26, 2023, from [Link]

o National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. The National Academies Press.[6] [Link]

e U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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